Cas no 1008361-50-9 (4-(1,3-Benzoxazol-5-yl)benzaldehyde)
1008361-50-9 structure
Product Name:4-(1,3-Benzoxazol-5-yl)benzaldehyde
CAS No:1008361-50-9
MF:C14H9NO2
MW:223.226763486862
MDL:MFCD18642384
CID:1078197
PubChem ID:53396427
Update Time:2025-04-20
4-(1,3-Benzoxazol-5-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,3-Benzoxazol-5-yl)benzaldehyde
- 4-(5-benzoxazolyl)Benzaldehyde
- AG-L-59130
- benzoxazolylbenzaldehyde
- CTK7H9378
- FT-0682939
- I01-16008
- RP12903
- LWWBSIPPTAIVGJ-UHFFFAOYSA-N
- CF-0701
- 4-(Benzo[d]oxazol-5-yl)benzaldehyde
- A919808
- AKOS015855705
- Benzaldehyde, 4-(5-benzoxazolyl)-
- A1-27701
- MFCD18642384
- DA-22440
- SCHEMBL3051449
- DTXSID20694263
- 1008361-50-9
-
- MDL: MFCD18642384
- Inchi: 1S/C14H9NO2/c16-8-10-1-3-11(4-2-10)12-5-6-14-13(7-12)15-9-17-14/h1-9H
- InChI Key: LWWBSIPPTAIVGJ-UHFFFAOYSA-N
- SMILES: O1C=NC2=C1C=CC(=C2)C1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 223.063328530g/mol
- Monoisotopic Mass: 223.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.1Ų
4-(1,3-Benzoxazol-5-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM325058-1g |
4-(Benzo[d]oxazol-5-yl)benzaldehyde |
1008361-50-9 | 95% | 1g |
$284 | 2021-06-17 | |
| Chemenu | CM325058-1g |
4-(Benzo[d]oxazol-5-yl)benzaldehyde |
1008361-50-9 | 95% | 1g |
$275 | 2023-01-17 | |
| Apollo Scientific | OR33591-1g |
4-(1,3-Benzoxazol-5-yl)benzaldehyde |
1008361-50-9 | 0.95 | 1g |
£370.00 | 2025-02-20 | |
| abcr | AB303482-500 mg |
4-(1,3-Benzoxazol-5-yl)benzaldehyde, 95%; . |
1008361-50-9 | 95% | 500 mg |
€315.00 | 2023-07-19 | |
| abcr | AB303482-1 g |
4-(1,3-Benzoxazol-5-yl)benzaldehyde, 95%; . |
1008361-50-9 | 95% | 1 g |
€478.80 | 2023-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1105224-1g |
4-(benzo[d]oxazol-5-yl)benzaldehyde |
1008361-50-9 | 98% | 1g |
¥2522 | 2023-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ1041-1G |
4-(1,3-benzoxazol-5-yl)benzaldehyde |
1008361-50-9 | 95% | 1g |
¥ 1,749.00 | 2023-04-06 | |
| abcr | AB303482-500mg |
4-(1,3-Benzoxazol-5-yl)benzaldehyde, 95%; . |
1008361-50-9 | 95% | 500mg |
€315.00 | 2025-04-22 | |
| abcr | AB303482-1g |
4-(1,3-Benzoxazol-5-yl)benzaldehyde, 95%; . |
1008361-50-9 | 95% | 1g |
€478.80 | 2025-04-22 | |
| A2B Chem LLC | AA03645-1mg |
4-(Benzo[d]oxazol-5-yl)benzaldehyde |
1008361-50-9 | >95% | 1mg |
$201.00 | 2024-04-20 |
4-(1,3-Benzoxazol-5-yl)benzaldehyde Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
1008361-50-9 (4-(1,3-Benzoxazol-5-yl)benzaldehyde) Related Products
- 201415-38-5(5-Phenylbenzo[d]oxazole)
- 279226-65-2(2-methyl-1,3-benzoxazole-5-carbaldehyde)
- 15112-41-1(Benzodoxazole-5-carboxylic Acid)
- 132227-01-1(1,3-benzoxazole-5-carbonitrile)
- 10531-80-3(6-Methyl-1,3-benzoxazole)
- 638192-65-1(1,3-benzoxazole-5-carbaldehyde)
- 10531-78-9(5-Methylbenzoxazole)
- 15026-76-3(5-Benzoxazolecarbonylchloride)
- 10531-82-5(7-Methylbenzo[d]oxazole)
- 865449-97-4(1,3-benzoxazole-6-carbaldehyde)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk